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Compound of Interest

Compound Name: (S)-(+)-Glycidyl butyrate

Cat. No.: B1631027 Get Quote

An In-Depth Technical Guide to (S)-(+)-Glycidyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental protocols related to (S)-(+)-Glycidyl butyrate. The information is intended for

researchers, scientists, and professionals involved in drug development and other scientific

disciplines where this chiral compound is utilized.

Chemical Identity and Properties
(S)-(+)-Glycidyl butyrate, also known as [(2S)-Oxiran-2-yl]methyl butanoate, is a chiral

epoxide that serves as a versatile intermediate in organic synthesis.[1][2][3] It is particularly

valuable in the production of pharmaceuticals, agrochemicals, and specialty polymers due to its

ability to undergo ring-opening reactions.[1]

Table 1: Chemical and Physical Properties of (S)-(+)-Glycidyl Butyrate
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Property Value Source(s)

IUPAC Name
[(2S)-Oxiran-2-yl]methyl

butanoate
[3][4]

CAS Number 65031-96-1 [1][4][5]

Molecular Formula C₇H₁₂O₃ [1][4][5]

Molecular Weight 144.17 g/mol [1][4][5]

Appearance
Colorless to light yellow, clear

liquid
[1][4][6]

Boiling Point 89 - 91 °C at 19 mmHg [1]

Density 1.018 - 1.04 g/mL [1][4]

Refractive Index 1.428 - 1.43 (n20D) [1][4]

Optical Rotation [α]20/D = +29° to +33° (neat) [1]

Flash Point 185°F (85°C) [4]

Purity ≥ 98% (GC) [1]

Chemical Structure
(S)-(+)-Glycidyl butyrate is an ester of butyric acid and (S)-glycidol. The structure features a

butyrate group attached to a glycidyl moiety, which contains a chiral epoxide ring. The "(S)"

designation indicates the stereochemistry at the chiral carbon of the oxirane ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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